Cas no 145655-98-7 (4H-Cyclopenta[b]thiophene-4,6(5H)-dione, 5-acetyl-)
145655-98-7 structure
Product Name:4H-Cyclopenta[b]thiophene-4,6(5H)-dione, 5-acetyl-
CAS No:145655-98-7
MF:C9H6O3S
MW:194.207141399384
CID:1315689
Update Time:2024-08-18
4H-Cyclopenta[b]thiophene-4,6(5H)-dione, 5-acetyl- Chemical and Physical Properties
Names and Identifiers
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- 4H-Cyclopenta[b]thiophene-4,6(5H)-dione, 5-acetyl-
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- Inchi: 1S/C9H6O3S/c1-4(10)6-7(11)5-2-3-13-9(5)8(6)12/h2-3,6H,1H3
- InChI Key: ZINBFEZSPZTDTJ-UHFFFAOYSA-N
- SMILES: C12C(=O)C(C(C)=O)C(=O)C=1C=CS2
Computed Properties
- Exact Mass: 194.00378
Experimental Properties
- Density: 1.468±0.06 g/cm3(Predicted)
- Boiling Point: 384.5±42.0 °C(Predicted)
- PSA: 51.21
- pka: 3.85±0.20(Predicted)
4H-Cyclopenta[b]thiophene-4,6(5H)-dione, 5-acetyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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